Cas no 1805484-76-7 (Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-acetate
• CAS No: 1805484-76-7
• MF: C₁₁H₁₃F₂NO₄
• MW: 261.22203040123
• CID: 4887845
• Update Time: 2025-05-20

Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-acetate

• Inchi： 1S/C11H13F2NO4/c1-3-18-8(16)4-6-9(11(12)13)14-5-7(15)10(6)17-2/h5,11,15H,3-4H2,1-2H3
• InChI Key： HTICAYSCUWINEO-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)O)OC)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 1.3
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-acetate

Ethyl 2-(Difluoromethyl)-5-hydroxy-4-methoxypyridine-3-acetate (CAS No. 1805484-76-7): A Comprehensive Overview

Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-acetate (CAS No. 1805484-76-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-acetate.

Chemical Structure and Properties

Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-acetate is a pyridine derivative with a difluoromethyl group, a hydroxyl group, and a methoxy group attached to the pyridine ring. The presence of these functional groups imparts distinct chemical properties to the compound. The difluoromethyl group enhances the lipophilicity and metabolic stability, while the hydroxyl and methoxy groups contribute to its polarity and reactivity. The ester functionality at the C3 position of the pyridine ring further adds to its chemical versatility.

The molecular formula of Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-acetate is C₁₂H₁₃F₂NO₄, with a molecular weight of approximately 269.23 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 105 to 107°C. It is soluble in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-acetate has been reported using various methodologies. One common approach involves the reaction of 2-difluoromethylpyridine with an appropriate alcohol in the presence of a base, followed by esterification with ethyl bromoacetate. Another method involves the condensation of 2-difluoromethylpyridine with ethyl bromoacetate in the presence of a strong base such as potassium tert-butoxide.

A more recent and efficient synthesis route involves the use of transition-metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling reactions have been successfully employed to introduce the difluoromethyl group onto the pyridine ring. This method not only improves the yield but also reduces the formation of by-products, making it a preferred choice for large-scale production.

Biological Activities and Applications

Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-acetate has been extensively studied for its potential biological activities. One of its key applications lies in its ability to modulate various biological pathways, particularly those involved in inflammation and oxidative stress. Recent studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory effects, Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-acetate has demonstrated promising antioxidant activity. It effectively scavenges free radicals and reduces oxidative damage to cellular components, making it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Clinical Trials and Therapeutic Potential

The therapeutic potential of Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-acetate has been explored in several preclinical studies and early-stage clinical trials. In animal models of inflammatory diseases, this compound has shown significant efficacy in reducing inflammation and improving disease outcomes. For example, in a murine model of rheumatoid arthritis, treatment with Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-acetate led to a marked reduction in joint swelling and pain.

In another study, this compound was evaluated for its neuroprotective effects in an animal model of Parkinson's disease. The results indicated that it significantly reduced dopaminergic neuron loss and improved motor function, suggesting its potential as a neuroprotective agent.

Current Research Trends and Future Directions

The ongoing research on Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-acetate is focused on elucidating its mechanism of action at the molecular level and optimizing its pharmacological properties for clinical applications. Recent studies have identified several key targets involved in its biological activities, including nuclear factor-kappa B (NF-κB) signaling pathways and Nrf2-mediated antioxidant responses.

In addition to these mechanistic studies, efforts are being made to develop novel formulations and delivery systems to enhance the bioavailability and therapeutic efficacy of this compound. For instance, nanoparticle-based delivery systems have shown promise in improving the pharmacokinetic profile and reducing side effects associated with conventional administration methods.

Conclusion

Ethyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-acetate (CAS No. 1805484-76-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers favorable properties such as enhanced lipophilicity and metabolic stability, making it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile for clinical use.